Cas no 61844-34-6 (4-(2,5-dihydroxyphenyl)butan-2-one)

• Product Name: 4-(2,5-dihydroxyphenyl)butan-2-one
• CAS No: 61844-34-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1631374
• PubChem ID: 12341730
• Update Time: 2025-05-21

4-(2,5-dihydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2,5-dihydroxyphenyl)-
• 4-(2,5-dihydroxyphenyl)butan-2-one
• SCHEMBL6160355
• EN300-1865330
• 61844-34-6

• Inchi： 1S/C10H12O3/c1-7(11)2-3-8-6-9(12)4-5-10(8)13/h4-6,12-13H,2-3H2,1H3
• InChI Key： CEVDMXDZQZKFTJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCC(C)=O)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on 4-(2,5-dihydroxyphenyl)butan-2-one

Recent Advances in the Study of 4-(2,5-dihydroxyphenyl)butan-2-one (CAS: 61844-34-6) in Chemical Biology and Pharmaceutical Research

4-(2,5-dihydroxyphenyl)butan-2-one (CAS: 61844-34-6) is a bioactive compound that has garnered significant attention in recent years due to its potential therapeutic applications. This molecule, characterized by its dihydroxyphenyl and ketone functional groups, has been investigated for its role in various biochemical pathways, including antioxidant, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's ability to modulate reactive oxygen species (ROS) levels in cancer cells, leading to apoptosis. The research team employed high-throughput screening and molecular docking techniques to identify 4-(2,5-dihydroxyphenyl)butan-2-one as a potent inhibitor of key oncogenic proteins. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

In another study, researchers explored the compound's anti-inflammatory properties. Using in vitro and in vivo models, they demonstrated that 4-(2,5-dihydroxyphenyl)butan-2-one significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study, published in Biochemical Pharmacology (2023), proposed that the compound's efficacy is linked to its ability to inhibit NF-κB signaling pathways, making it a promising candidate for treating chronic inflammatory diseases.

Recent advancements in synthetic chemistry have also improved the scalability and purity of 4-(2,5-dihydroxyphenyl)butan-2-one. A 2024 report in Organic Process Research & Development detailed a novel catalytic method for its synthesis, achieving a yield of over 85% with minimal byproducts. This development is critical for large-scale production and further pharmacological evaluation.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a recent preprint on bioRxiv (2024) proposed the use of nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy.

In conclusion, 4-(2,5-dihydroxyphenyl)butan-2-one (CAS: 61844-34-6) represents a versatile molecule with significant potential in chemical biology and pharmaceutical research. Continued exploration of its mechanisms, synthetic routes, and therapeutic applications will likely yield valuable insights and novel treatments for various diseases.